2-chloro-6-fluoro-N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[(2-hydroxy-1,3-dihydroinden-2-yl)methyl]benzamide
• InChI: InChI=1S/C17H15ClFNO2/c18-13-6-3-7-14(19)15(13)16(21)20-10-17(22)8-11-4-1-2-5-12(11)9-17/h1-7,22H,8-10H2,(H,20,21)
• InChI Key: IVZTZNNPRXQDSN-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2CC1(CNC(=O)C3=C(C=CC=C3Cl)F)O
• Molecular Formula: C17H15ClFNO2
• Molecular Weight: 319.8 g/mol

Description

The compound “2-chloro-6-fluoro-N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]benzamide” is a complex organic molecule that contains several functional groups, including a benzamide, a chloro group, a fluoro group, and an indenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzamide group attached to a chloro and fluoro-substituted benzene ring, and an indenyl group attached via a methylene bridge.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the benzamide, chloro, fluoro, and indenyl groups. Each of these groups could potentially undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzamide group could potentially increase its solubility in polar solvents.

Mechanism of Action

Target of Action

It is known that indole derivatives, which are structurally similar to this compound, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

For instance, some indole derivatives have shown inhibitory activity against influenza A .

Biochemical Pathways

Indole derivatives are known to influence a variety of biological pathways due to their broad-spectrum biological activities .

Result of Action

Indole derivatives have been associated with a variety of biological activities, suggesting that they may have diverse molecular and cellular effects .

Advantages and Limitations for Lab Experiments

The main advantage of using 2-chloro-6-fluoro-N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]benzamide for laboratory experiments is its ability to target multiple proteins and pathways, which makes it a useful tool for drug discovery and development. However, there are some limitations to using this compound in laboratory experiments. For example, this compound is not water-soluble, so it must be dissolved in an appropriate solvent before it can be used. In addition, this compound is not stable in light and air, so it must be stored in an airtight container in a dark place.

Future Directions

The potential applications of 2-chloro-6-fluoro-N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]benzamide are still being explored, and there are many potential future directions for research. For example, further research could be conducted to better understand the mechanism of action of this compound and to identify new potential therapeutic targets. In addition, further research could be conducted to study the effects of this compound on various diseases and disorders. Finally, further research could be conducted to optimize the synthesis process of this compound, as well as to develop new derivatives of this compound with improved pharmacological properties.

Synthesis Methods

2-chloro-6-fluoro-N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]benzamide is synthesized using a three-step process. The first step involves the reaction of 2-chloro-6-fluoro-N-methylbenzamide with sodium hydride in anhydrous dimethylformamide (DMF). The second step involves the reaction of the resulting product with 2-hydroxy-2,3-dihydro-1H-inden-2-yl bromide in DMF. The third and final step involves the reaction of the resulting product with sodium bicarbonate in DMF.

Scientific Research Applications

2-chloro-6-fluoro-N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]benzamide has been studied for its potential applications in drug discovery, drug development, and biomedical research. In drug discovery, this compound has been used as a tool to identify new compounds that can be used to treat various diseases. In drug development, this compound has been used to optimize the pharmacokinetic and pharmacodynamic properties of drugs. In biomedical research, this compound has been used to study the mechanisms of action of various drugs, as well as to identify new potential therapeutic targets.